Barium metal

• CAS No.: 7440-39-3
• Product Name: Barium metal
• Molecular Formula: Ba
• Molecular Weight: 137.33 g/mol
• IUPAC Name: barium
• Standard InChI: InChI=1S/Ba
• Standard InChIKey: DSAJWYNOEDNPEQ-UHFFFAOYSA-N
• Impurities: Impurities: Calcium, magnesium, and alkali metal compounds
• SMILES: [Ba]
• Canonical SMILES: [Ba]
• Boiling Point: 2984 °F at 760 mm Hg (NTP, 1992); 1897 °C; 1640 °C; 2984°F
• Colorform: Silvery-white, slightly lustrous, body-centered cubic structure
• Density: 3.51 at 68 °F (NTP, 1992); 3.62 g/cu cm; 3.6 g/cm³; 3.51 at 68°F
• Melting Point: 1337 °F (NTP, 1992); 727 °C; 725 °C; 1337°F
• Physical Description: Barium appears as a silver to white metallic solid . Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.; OtherSolid; YELLOWISH-TO-WHITE LUSTROUS SOLID IN VARIOUS FORMS.; A silver to white metallic, odorless solid
• Description: Barium is a naturally occurring alkaline metalloid element with atomic symbol Ba, atomic number 56, and atomic weight 137 that is only found in combination with other elements, typically barite (barium sulfate) and witherite (barium carbonate), or chemicals. Barium is used in many industrial processes, as well as in diagnostic testing, fireworks, and pesticides. It is characterized as a silvery white or yellow to white metallic solid that is odorless. Exposure occurs by inhalation, ingestion, or contact.; Barium is a silvery-white metal which exists in nature only in ores containing mixtures of elements. It combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds. Barium compounds are used by the oil and gas industries to make drilling muds. Drilling muds make it easier to drill through rock by keeping the drill bit lubricated. They are also used to make paint, bricks, ceramics, glass, and rubber. Barium sulfate is sometimes used by doctors to perform medical tests and to take x-rays of the gastrointestinal tract.; Barium appears as a silver to white metallic solid . Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
• Shelf Life: The free element oxidizes readily in moist air.
• Solubility: Reacts with water; slightly soluble in ethanol; Solubility in water: reaction
• Synonyms: Barium
• Vapor Pressure: 10 mm Hg at 1920 °F (NTP, 1992); 1 Pa, 638 °C; 10 Pa, 765 °C; 100 Pa, 912 °C; 1 kPa, 1115 °C; 10 kPa, 1413 °C; 100 kPa, 1897 °C; 10 mmHg at 1920°F
• PubChem Compound: 5355457
• Last Modified: Nov 11 2021